Cas no 656800-89-4 (Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-)

Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)- structure
656800-89-4 structure
Product Name:Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-
CAS No:656800-89-4
MF:C16H22O
MW:230.345284938812
CID:397693
PubChem ID:44359515
Update Time:2025-04-19

Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(9-methylbicyclo[3.3.1]non-9-yl)-
    • 4-(9-methyl-9-bicyclo[3.3.1]nonanyl)phenol
    • CHEMBL341998
    • DTXSID60658440
    • 4-(9-Methylbicyclo[3.3.1]nonan-9-yl)phenol
    • SCHEMBL1516014
    • 656800-89-4
    • Inchi: 1S/C16H22O/c1-16(14-8-10-15(17)11-9-14)12-4-2-5-13(16)7-3-6-12/h8-13,17H,2-7H2,1H3
    • InChI Key: CPTRAZMQFZYHET-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1(C)C2CCCC1CCC2

Computed Properties

  • Exact Mass: 230.16716
  • Monoisotopic Mass: 230.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 5.5

Experimental Properties

  • PSA: 20.23
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